Cas no 1955516-19-4 (1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine)
1955516-19-4 structure
Product Name:1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine
CAS No:1955516-19-4
MF:C10H15F2N3O
MW:231.24240899086
CID:5698083
PubChem ID:91812073
Update Time:2023-10-14
1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- F1907-0957
- 1-(3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
- {[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine
- 1-[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine
- AKOS026706611
- 1955516-19-4
- EN300-265303
- 1,2,4-Oxadiazole-5-methanamine, 3-(4,4-difluorocyclohexyl)-N-methyl-
- 1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine
-
- Inchi: 1S/C10H15F2N3O/c1-13-6-8-14-9(15-16-8)7-2-4-10(11,12)5-3-7/h7,13H,2-6H2,1H3
- InChI Key: YGMZBSQMFVUUMO-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2=NOC(CNC)=N2)CC1)F
Computed Properties
- Exact Mass: 231.11831843g/mol
- Monoisotopic Mass: 231.11831843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 316.1±52.0 °C(Predicted)
- pka: 6.82±0.10(Predicted)
1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D123486-100mg |
1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine |
1955516-19-4 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D123486-500mg |
1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine |
1955516-19-4 | 500mg |
$ 435.00 | 2022-06-05 | ||
| TRC | D123486-1g |
1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine |
1955516-19-4 | 1g |
$ 660.00 | 2022-06-05 | ||
| Enamine | EN300-265303-0.05g |
{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine |
1955516-19-4 | 0.05g |
$707.0 | 2023-09-14 | ||
| Enamine | EN300-265303-0.1g |
{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine |
1955516-19-4 | 0.1g |
$741.0 | 2023-09-14 | ||
| Enamine | EN300-265303-0.25g |
{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine |
1955516-19-4 | 0.25g |
$774.0 | 2023-09-14 | ||
| Enamine | EN300-265303-0.5g |
{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine |
1955516-19-4 | 0.5g |
$809.0 | 2023-09-14 | ||
| Enamine | EN300-265303-1.0g |
{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine |
1955516-19-4 | 1g |
$728.0 | 2023-04-24 | ||
| Enamine | EN300-265303-2.5g |
{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine |
1955516-19-4 | 2.5g |
$1650.0 | 2023-09-14 | ||
| Enamine | EN300-265303-5.0g |
{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}(methyl)amine |
1955516-19-4 | 5g |
$2110.0 | 2023-04-24 |
1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1955516-19-4 (1-(3-(4,4-Difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)-n-methylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent